4-(4-fluorophenylsulfonamido)-N-(4-(4-nitrophenyl)thiazol-2-yl)benzamide
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Description
4-(4-fluorophenylsulfonamido)-N-(4-(4-nitrophenyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H15FN4O5S2 and its molecular weight is 498.5. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Some novel compounds, including those with fluoro substituted sulphonamide benzothiazole comprising thiazole structures, have been synthesized and screened for antimicrobial activity. These compounds exhibit significant therapeutic potentials due to their wide range of biodynamic properties. The synthesis process involves starting from 3-chloro-4-fluoro aniline and exploring various derivatives for pharmacological evaluation, particularly focusing on antimicrobial activities (V. Jagtap et al., 2010).
Synthesis of Derivatives for Biological Studies
Derivatives of the mentioned compound have been synthesized for biological studies, including the development of new nitro and sulfonamide derivatives via cyclocondensation. These studies aim at improving the preparation procedures of intermediates containing sulfamoyl groups for further sulfonylation of amines. Such synthetic approaches are crucial for exploring the bioactive potential of these compounds (R. Shlenev et al., 2017).
Antiproliferative Activities
Pyrazole-sulfonamide derivatives, synthesized from specific precursors, have shown promising antiproliferative activities against various cell lines, including HeLa and C6. These compounds demonstrate selective effects against tumor cells, indicating their potential in cancer research and therapy (Samet Mert et al., 2014).
Fluoroalkylative Aryl Migration
Research into the synthetic application of fluorinated sulfinate salts has demonstrated their utility in fluoroalkylation/aryl migration of conjugated N-arylsulfonylated amides. This chemical process is significant for the development of novel compounds with potential applications in medicinal chemistry and drug design (Zhengbiao He et al., 2015).
Enzyme Inhibition
The investigation of compounds structurally related to 4-(4-fluorophenylsulfonamido)-N-(4-(4-nitrophenyl)thiazol-2-yl)benzamide as inhibitors for enzymes like phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) has shown promising results. These studies contribute to understanding the compounds' mechanism of action and potential therapeutic applications (Markian M Stec et al., 2011).
Properties
IUPAC Name |
4-[(4-fluorophenyl)sulfonylamino]-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15FN4O5S2/c23-16-5-11-19(12-6-16)34(31,32)26-17-7-1-15(2-8-17)21(28)25-22-24-20(13-33-22)14-3-9-18(10-4-14)27(29)30/h1-13,26H,(H,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXAAKGUEGQAMJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15FN4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.